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Compound of Interest

Compound Name: Aprotinin

Cat. No.: B549124

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of Aprotinin is paramount. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to foster a secure laboratory
environment.

Personal Protective Equipment (PPE)

When handling Aprotinin, a comprehensive approach to personal protection is crucial to
minimize exposure and ensure safety. The following table summarizes the recommended PPE.
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Standard/Specificat
PPE Category Item . Purpose
ion
Safety glasses with OSHA 29 CFR

Eye and Face

side shields or

1910.133 or European

To protect eyes from

Protection dust and splashes.
Goggles Standard EN166[1][2]
Recommended in
addition to goggles

Face shield when there is a

greater risk of

splashing.[1][3]

Hand Protection

Chemically resistant

gloves

To prevent skin
contact. The specific
glove material should
be chosen based on
the solvent used and

breakthrough time.[2]
[31[4]

Body Protection

Laboratory coat or

Protective clothing

To prevent
contamination of

personal clothing.[1]

[2](3]

Full protective suit

Recommended for
protecting against

chemical splashes.[1]

Respiratory Protection

NIOSH/MSHA
approved respirator or
European Standard
EN 149 respirator

OSHA 29 CFR
1910.134 and ANSI
Z88.2 requirements[1]

[2]

Required if exposure
limits are exceeded, if
irritation or other
symptoms are
experienced, or when
there is a risk of
generating dust or

aerosols.[1][3]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of Aprotinin.
1. Preparation and Engineering Controls:

o Work in a well-ventilated area. A chemical fume hood is recommended, especially for
procedures that may generate dust or aerosols.[1]

» Ensure that a safety shower and eyewash station are readily accessible.[1]
» Before starting, inspect all PPE for integrity.

2. Handling Aprotinin Powder:

e Avoid the formation of dust and aerosols.[1]

e Use non-sparking tools for handling the powder.[1]

e Measure and weigh the required amount carefully in a designated area to minimize
contamination.

3. Solution Preparation:

e When dissolving Aprotinin, add the powder to the solvent slowly to prevent splashing.
e Aprotinin is soluble in water and aqueous buffer solutions.[5]

4. General Hygiene Practices:

e Avoid contact with skin, eyes, and clothing.[6]

e Do not eat, drink, or smoke in the laboratory.[3]

e Wash hands thoroughly after handling Aprotinin, even if gloves were worn.[3]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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» Evacuate: Immediately evacuate unnecessary personnel from the spill area.[1]
e Ventilate: Ensure adequate ventilation of the area.[6]
o Containment:

o For solid spills, sweep up the material using non-sparking tools and place it into a suitable,
labeled container for disposal.[1][6] Avoid generating dust.[2]

o For liquid spills, cover with a suitable absorbent material.[1]

o Decontamination: Decontaminate the spill site. Some sources suggest using a 10% caustic
solution.[1]

» Personal Protection: Wear appropriate PPE, including respiratory protection, during the
entire cleanup process.[1]

Disposal Plan

Proper disposal of Aprotinin and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

¢ Unused Product: Dispose of unused Aprotinin as hazardous waste in accordance with
federal, state, and local regulations.[1] It should be managed in an appropriate and approved
waste disposal facility.[1]

» Contaminated Materials: All materials that have come into contact with Aprotinin, including
gloves, lab coats, and absorbent materials, should be considered contaminated.

o Packaging: Dispose of the container and any unused contents in accordance with federal,
state, and local requirements.[1]

e General Guidance: Do not allow the product to enter drains.[1] Consult with your institution's
environmental health and safety department for specific disposal protocols.

Aprotinin Handling Workflow
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Aprotinin Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Aprotinin.
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It is important to note that while some safety data sheets do not classify Aprotinin as
hazardous under the 2012 OSHA Hazard Communication Standard, others warn that it may be
harmful if swallowed, cause allergic skin reactions, or lead to respiratory issues if inhaled.[6][7]
A significant concern is the potential for hypersensitivity or anaphylactic reactions, particularly
with repeated exposure.[8][9] Therefore, treating Aprotinin with a high degree of caution is
always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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